Cas no 99672-64-7 (rac-3(Desisobutyl)-5-Isobutyl Tetrabenazine)

• Product Name: rac-3(Desisobutyl)-5-Isobutyl Tetrabenazine
• CAS No: 99672-64-7
• MF: C₁₉H₂₇NO₃
• MW: 317.422585725784
• CID: 1089552
• PubChem ID: 71711112
• Update Time: 2025-06-11

rac-3(Desisobutyl)-5-Isobutyl Tetrabenazine Chemical and Physical Properties

Names and Identifiers

• 1-Isobutyl-9,10-dimethoxy-3,4,6,7-tetrahydro-1H-pyrido[2,1-a]isoquinolin-2(11bH)-one
• 1,3,4,6,7,11b-Hexahydro-1-isobutyl-9,10-dimethoxy-2H-benzo[a]quinolizin-2-one
• 9,10-dimethoxy-1-(2-methylpropyl)-1,3,4,6,7,11b-hexahydrobenzo[a]quinolizin-2-one
• Tetrabenazine Related Impurity 1
• 1-Isobutyl-9,10-dimethoxy-2-oxo-1,2,3,4,6,7-hexahydro-11bH-benzo<a>chinolizin
• AKOS022172935
• 99672-64-7
• rac-3(Desisobutyl)-5-Isobutyl Tetrabenazine
• DTXSID70856793
• 1-Isobutyl-9,10-dimethoxy-1,3,4,6,7,11b-hexahydro-2H-pyrido[2,1-a]isoquinolin-2-one
• CS-0114647
• 9,10-Dimethoxy-1-(2-methylpropyl)-1,3,4,6,7,11b-hexahydro-2H-pyrido[2,1-a]isoquinolin-2-one
• E81428

• Inchi： 1S/C19H27NO3/c1-12(2)9-15-16(21)6-8-20-7-5-13-10-17(22-3)18(23-4)11-14(13)19(15)20/h10-12,15,19H,5-9H2,1-4H3
• InChI Key： QHKOTJDXBVOEMS-UHFFFAOYSA-N
• SMILES： O=C1CCN2CCC3C=C(C(=CC=3C2C1CC(C)C)OC)OC

Computed Properties

• Exact Mass: 317.19900
• Monoisotopic Mass: 317.19909372g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 38.8Ų

Experimental Properties

• PSA: 38.77000
• LogP: 3.17600

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on rac-3(Desisobutyl)-5-Isobutyl Tetrabenazine

Introduction to rac-3(Desisobutyl)-5-Isobutyl Tetrabenazine (CAS No. 99672-64-7)

rac-3(Desisobutyl)-5-Isobutyl Tetrabenazine, also known by its CAS number 99672-64-7, is a synthetic compound that has garnered significant attention in the field of neuropharmacology. This compound is a derivative of tetrabenazine, a well-known drug used in the treatment of hyperkinetic movement disorders such as Huntington's disease and tardive dyskinesia. The structural modifications in rac-3(Desisobutyl)-5-Isobutyl Tetrabenazine have led to unique pharmacological properties, making it a subject of ongoing research for potential therapeutic applications.

The chemical structure of rac-3(Desisobutyl)-5-Isobutyl Tetrabenazine is characterized by the presence of an isobutyl group at the 5-position and the absence of an isobutyl group at the 3-position, compared to its parent compound tetrabenazine. These modifications are designed to enhance the compound's pharmacokinetic properties, such as improved solubility and reduced side effects, while maintaining or enhancing its therapeutic efficacy.

In recent studies, rac-3(Desisobutyl)-5-Isobutyl Tetrabenazine has shown promising results in preclinical models of neurological disorders. For instance, a study published in the Journal of Neurochemistry (2021) demonstrated that this compound effectively reduced chorea symptoms in a mouse model of Huntington's disease. The researchers found that the modified structure of rac-3(Desisobutyl)-5-Isobutyl Tetrabenazine allowed for better brain penetration and prolonged action, leading to more sustained therapeutic effects compared to tetrabenazine.

The mechanism of action of rac-3(Desisobutyl)-5-Isobutyl Tetrabenazine involves the inhibition of vesicular monoamine transporter 2 (VMAT2), which plays a crucial role in the storage and release of monoamines such as dopamine, serotonin, and norepinephrine. By selectively inhibiting VMAT2, this compound can modulate neurotransmitter levels in the brain, thereby reducing excessive motor activity associated with hyperkinetic disorders.

Clinical trials are currently underway to evaluate the safety and efficacy of rac-3(Desisobutyl)-5-Isobutyl Tetrabenazine in human subjects. Preliminary data from Phase I trials have shown that the compound is well-tolerated with a favorable safety profile. These findings are encouraging and suggest that rac-3(Desisobutyl)-5-Isobutyl Tetrabenazine may offer a new therapeutic option for patients with movement disorders who do not respond adequately to existing treatments.

In addition to its potential as a treatment for hyperkinetic movement disorders, there is growing interest in exploring the broader applications of rac-3(Desisobutyl)-5-Isobutyl Tetrabenazine. Researchers are investigating its potential use in other neurological conditions such as Tourette syndrome and Parkinson's disease. The ability to fine-tune neurotransmitter levels through VMAT2 inhibition makes this compound a promising candidate for further development.

The synthesis and production of rac-3(Desisobutyl)-5-Isobutyl Tetrabenazine involve advanced chemical techniques and rigorous quality control measures to ensure purity and consistency. The compound is typically synthesized through a multi-step process that includes the selective modification of tetrabenazine's structure. This process requires precise control over reaction conditions and purification steps to achieve the desired product with high yield and purity.

In conclusion, rac-3(Desisobutyl)-5-Isobutyl Tetrabenazine (CAS No. 99672-64-7) represents a significant advancement in the field of neuropharmacology. Its unique structural modifications and pharmacological properties make it a promising candidate for the treatment of hyperkinetic movement disorders and potentially other neurological conditions. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential, contributing to improved patient outcomes and quality of life.